Cas no 3080-30-6 (1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose)

• Product Name: 1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose
• CAS No: 3080-30-6
• MF: C₂₈H₂₄O₉
• MW: 504.484768867493
• MDL: MFCD04114304
• CID: 43785
• PubChem ID: 87560619
• Update Time: 2025-04-18

1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose Chemical and Physical Properties

Names and Identifiers

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-beta-L-ribofuranose
• beta-L-Ribofuranose 1-Acetate 2,3,5-Tribenzoate
• [(2S,3S,4R,5R)-5-acetyloxy-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
• (2R,3S,4S,5S)-2-acetoxy-5-(benzoyloxymethyl)tetrahydrofuran-3,4-diyl dibenzoate
• [5-acetyloxy-4-(benzoyloxy)-2-(benzoyloxymethyl)oxolan-3-yl] benzoate
• [5-acetyloxy-4-phenylcarbonyloxy-2-(phenylcarbonyloxymethyl)oxolan-3-yl] benzoate
• -<small>L<
• 1-ACETYL-2,3,5-TRI-O-BENZOYL-B-L-RIBOFURANOSE
• 1-O-Acetyl-2,3,5-tri-O-benzoyl
• benzoic acid [5-acetoxy-4-(benzoyloxy)-2-(benzoyloxymethyl)tetrahydrofuran-3-yl] ester
• β-L-Ribofuranose 1-Acetate 2,3,5-Tribenzoate
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-L-ribofuranose
• 1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-beta-L-ribose
• 1-O-Acetyl-2,3,5-tri-O-benzoyl-b-L-ribofuranose
• AC-32441
• AKOS027378856
• CS-0029908
• (2R,3S,4S,5S)-2-Acetoxy-5-((benzoyloxy)methyl)tetrahydrofuran-3,4-diyldibenzoate
• C28H24O9
• (2R,3S,4S,5S)-2-Acetoxy-5-((benzoyloxy)methyl)tetrahydrofuran-3,4-diyl dibenzoate
• GCZABPLTDYVJMP-TVQWTUMOSA-N
• beta-L-Ribofuranose, 1-acetate 2,3,5-tribenzoate
• Beta-L-Ribofuranose-1-acetate-2,3,5-tribenzoate
• W-202274
• SCHEMBL307745
• [(2S,3S,4S,5R)-5-acetyloxy-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
• DS-12967
• 3080-30-6
• A-L-Ribofuranose 1-Acetate 2,3,5-Tribenzoate
• (2R,3S,4S,5S)-2-(acetyloxy)-4-(benzoyloxy)-5-[(benzoyloxy)methyl]oxolan-3-yl benzoate
• MA04233
• b-L-Ribofuranose 1-acetate 2,3,5-tribenzoate

• MDL： MFCD04114304
• Inchi： 1S/C28H24O9/c1-18(29)34-28-24(37-27(32)21-15-9-4-10-16-21)23(36-26(31)20-13-7-3-8-14-20)22(35-28)17-33-25(30)19-11-5-2-6-12-19/h2-16,22-24,28H,17H2,1H3/t22-,23-,24-,28-/m0/s1
• InChI Key： GCZABPLTDYVJMP-TVQWTUMOSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Exact Mass: 504.14200
• Monoisotopic Mass: 504.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Density: 1.35
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 620.984°C at 760 mmHg
• Flash Point: 264.3 °C
• PSA: 114.43000
• LogP: 3.58260

1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents